2-(3-(2-fluorophenyl)-6-oxopyridazin-1(6H)-yl)-N-(6-methylpyridin-2-yl)acetamide

• IUPAC Name: 2-[3-(2-fluorophenyl)-6-oxopyridazin-1-yl]-N-(6-methylpyridin-2-yl)acetamide
• InChI: InChI=1S/C18H15FN4O2/c1-12-5-4-8-16(20-12)21-17(24)11-23-18(25)10-9-15(22-23)13-6-2-3-7-14(13)19/h2-10H,11H2,1H3,(H,20,21,24)
• InChI Key: FSWBXKOMLSRPDN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC(=O)CN2C(=O)C=CC(=N2)C3=CC=CC=C3F
• Molecular Formula: C18H15FN4O2
• Molecular Weight: 338.3 g/mol

Description

This compound features a pyridazinone core substituted at the 3-position with a 2-fluorophenyl group and an acetamide side chain linked to a 6-methylpyridin-2-yl moiety. The 6-methylpyridin-2-yl substituent may increase lipophilicity and steric bulk, influencing pharmacokinetic properties such as membrane permeability and half-life.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-(2-fluorophenyl)-6-oxopyridazin-1(6H)-yl)-N-(6-methylpyridin-2-yl)acetamide typically involves multi-step organic reactions. One common route includes the following steps:

Formation of the Pyridazinone Core: This can be achieved by cyclization of appropriate hydrazine derivatives with diketones under acidic or basic conditions.

Introduction of the Fluorophenyl Group: This step often involves the use of fluorobenzene derivatives in a nucleophilic aromatic substitution reaction.

Attachment of the Pyridine Moiety: This can be done through a coupling reaction, such as Suzuki or Heck coupling, using palladium catalysts.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and automation to ensure consistency and scalability.

Chemical Reactions Analysis

Types of Reactions

2-(3-(2-fluorophenyl)-6-oxopyridazin-1(6H)-yl)-N-(6-methylpyridin-2-yl)acetamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using hydrogenation catalysts such as palladium on carbon.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Hydrogen gas with palladium on carbon catalyst.

Substitution: Halogenated solvents and bases like sodium hydride or potassium tert-butoxide.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of various substituted derivatives depending on the reagents used.

Scientific Research Applications

2-(3-(2-fluorophenyl)-6-oxopyridazin-1(6H)-yl)-N-(6-methylpyridin-2-yl)acetamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity, including enzyme inhibition and receptor binding.

Medicine: Investigated for its potential therapeutic effects, such as anti-inflammatory or anticancer properties.

Industry: Utilized in the development of new materials or as a catalyst in various chemical processes.

Mechanism of Action

The mechanism of action of 2-(3-(2-fluorophenyl)-6-oxopyridazin-1(6H)-yl)-N-(6-methylpyridin-2-yl)acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by acting as an agonist or antagonist. The exact pathways and targets can vary depending on the specific application and biological context.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analysis

The table below compares the target compound with structurally related pyridazinone derivatives, emphasizing substituent effects on molecular properties and bioactivity:

Compound Name (CAS/ID)	Pyridazinone Substituent	Acetamide Substituent	Molecular Weight	Key Findings/Properties
Target Compound	3-(2-Fluorophenyl)	N-(6-Methylpyridin-2-yl)	353.35 (calc)	Predicted enhanced metabolic stability due to fluorine and methyl groups
2-[3-(4-Fluorophenyl)-6-oxopyridazin-1-yl]-N-(pyridin-2-yl)acetamide ()	3-(4-Fluorophenyl)	N-(Pyridin-2-yl)	340.33 (calc)	Reduced steric hindrance; potential for higher solubility
N-(4-Chlorophenyl)-2-(3-(2-fluorophenyl)-6-oxopyridazin-1-yl)acetamide (CAS 1232801-33-0)	3-(2-Fluorophenyl)	N-(4-Chlorophenyl)	357.77	Increased halogen bonding potential; higher logP
2-(6-Oxo-3-phenylpyridazin-1-yl)-N-(2-trifluoromethylphenyl)acetamide ()	3-Phenyl	N-(2-Trifluoromethylphenyl)	363.33 (calc)	High lipophilicity (CF₃ group); improved membrane permeability
Compound 6c ()	3-[4-(4-Fluorophenyl)piperazin-1-yl]	N-(1,5-Dimethyl-3-oxo-2-phenylpyrazol-4-yl)	N/A	Enhanced solubility via piperazine; dual C=O stretches (IR: 1711, 1665 cm⁻¹)

Key Observations:

Substituent Position on Phenyl Ring :

• The 2-fluorophenyl group in the target compound vs. 4-fluorophenyl () alters electronic and steric profiles. The ortho-fluorine may restrict rotational freedom, enhancing target binding specificity .
• The 4-chlorophenyl analog (CAS 1232801-33-0) demonstrates how halogen position affects logP and intermolecular interactions .

Trifluoromethylphenyl () and piperazinyl () substituents highlight trade-offs between lipophilicity and solubility .

Synthetic Feasibility :

• High-yield syntheses (e.g., 79% in ) suggest the target compound could be efficiently prepared via analogous coupling of 2-(3-(2-fluorophenyl)-6-oxopyridazin-1-yl)acetic acid with 6-methylpyridin-2-amine under mild conditions .

Spectroscopic Characterization :

• IR spectra of analogs (e.g., C=O stretches at 1664–1711 cm⁻¹) confirm the presence of amide and ketone functionalities, critical for structure-activity relationship (SAR) studies .